Cas no 2034515-22-3 (N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide)

• Product Name: N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide
• CAS No: 2034515-22-3
• MF: C₁₉H₂₀FNO₃
• MW: 329.3654088974
• CID: 5352201
• Update Time: 2025-07-23

N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-2-(2-fluorophenoxy)acetamide
• N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C19H20FNO3/c1-13(10-14-6-7-17-15(11-14)8-9-23-17)21-19(22)12-24-18-5-3-2-4-16(18)20/h2-7,11,13H,8-10,12H2,1H3,(H,21,22)
• InChI Key： HWFYDOPSVXPCQS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NC(C)CC1C=CC2=C(C=1)CCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6

Additional information on N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide

Professional Introduction to N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide (CAS No. 2034515-22-3)

N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034515-22-3, represents a fusion of heterocyclic chemistry and functional group modifications, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide incorporates several key elements that contribute to its pharmacological profile. The presence of a benzofuran moiety is particularly noteworthy, as benzofuran derivatives are well-documented for their diverse biological effects, including anti-inflammatory, antimicrobial, and antitumor properties. The benzofuran ring in this compound is further substituted with a propyl chain and a phenoxy group, which introduces additional layers of complexity and functionality.

The propyl chain attached to the benzofuran ring not only influences the compound's solubility and metabolic stability but also serves as a linker for the amide functionality. The amide group in N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide is another critical feature, as amides are commonly found in biologically active molecules due to their ability to interact with various biological targets. The fluorine atom in the phenoxy group adds another dimension to the compound's pharmacological potential, as fluorine substitution often enhances metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide has emerged as a promising candidate in this context. Studies have indicated that this compound exhibits inhibitory activity against several enzymes and receptors implicated in various diseases. For instance, preliminary in vitro studies have suggested that it may possess inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways.

The potential therapeutic applications of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide extend beyond anti-inflammatory applications. Research has also explored its potential role in treating neurological disorders, where the benzofuran moiety is believed to interact with specific neurotransmitter systems. The unique combination of structural features makes this compound an attractive scaffold for further derivatization and optimization to develop more potent and selective therapeutic agents.

The synthesis of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzofuran ring through cyclization reactions, followed by alkylation and acylation to introduce the propyl chain and amide functionality. The introduction of the fluorine atom into the phenoxy group typically involves halogen exchange or direct fluorination techniques.

The pharmacokinetic properties of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan- )-ethyl]-N-(4-methoxyphenylthioacetyl))amine (CAS No. 2034515)-22-3) are also crucial factors that determine its clinical potential. In vitro studies have shown that this compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary data suggest that it may have reasonable metabolic stability, although further studies are needed to fully characterize its pharmacokinetic profile.

The development of novel pharmaceutical agents relies heavily on advancements in computational chemistry and drug design methodologies. Molecular modeling techniques have been employed to predict the binding interactions between N-[1-(2,3-dihydro